Cas no 2228467-10-3 (3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine)

• Product Name: 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine
• CAS No: 2228467-10-3
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6440944
• PubChem ID: 165640385
• Update Time: 2025-06-29

3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine
• 2228467-10-3
• EN300-1804596

• Inchi： 1S/C12H25N/c1-10(2,7-8-13)9-11(3,4)12(9,5)6/h9H,7-8,13H2,1-6H3
• InChI Key： FZOPQDQNUXEJAO-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine

3-Methyl-3-(2,2,3,3-Tetramethylcyclopropyl)Butan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2228467-10-3, known as 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a butanamine backbone. The cyclopropyl moiety is further substituted with four methyl groups at positions 2 and 3, creating a highly branched and rigid structure. This structural complexity contributes to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The strained ring structure of cyclopropane provides unique electronic and steric properties that can be exploited in various chemical reactions. In the case of 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine, the presence of multiple methyl groups enhances the steric hindrance around the cyclopropyl ring, making it a valuable candidate for studying non-covalent interactions and molecular recognition.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropyl derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures. For instance, researchers have employed transition metal catalysts to achieve high enantioselectivity in the formation of the cyclopropyl group. This approach not only improves the yield but also ensures the purity of the final product.

One of the most promising applications of 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine lies in its potential as a building block for advanced materials. Its rigid structure and functional groups make it an ideal candidate for polymer synthesis and nanotechnology. For example, recent studies have demonstrated its ability to form self-assembled monolayers on various substrates, which could be utilized in sensors and electronic devices.

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The combination of an amine group with a bulky cyclopropyl moiety makes it an attractive lead compound for drug design. Researchers have explored its ability to act as a template for hydrogen bonding networks in biological systems. Furthermore, its steric properties could be advantageous in designing molecules with high selectivity for specific biological targets.

The study of cyclopropane-containing compounds has also led to new insights into their reactivity under various conditions. For instance, recent investigations have revealed that 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine exhibits unusual reactivity in Diels-Alder reactions due to the electronic effects induced by the cyclopropyl group. This finding opens up new avenues for exploring its role in organic synthesis.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their sustainability. Recent research has focused on identifying microbial pathways that can efficiently break down this compound under aerobic conditions. These studies are essential for developing eco-friendly methods for waste management and industrial byproduct recycling.

In conclusion, CAS No. 2228467-10-3 or 3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butan-1-amine represents a fascinating example of how complex organic structures can offer diverse opportunities across multiple disciplines. Its unique properties make it a valuable tool for advancing our understanding of chemical reactivity and molecular design while providing practical solutions in materials science and medicine.